sodium;2-[N-(carboxymethyl)-2,6-dimethylanilino]-2-oxoethanesulfonate

• Molecular Formula: C12H14NNaO6S
• Molecular Weight: 323.30 g/mol
• IUPAC Name: sodium;2-[N-(carboxymethyl)-2,6-dimethylanilino]-2-oxoethanesulfonate
• InChI: InChI=1S/C12H15NO6S.Na/c1-8-4-3-5-9(2)12(8)13(6-11(15)16)10(14)7-20(17,18)19;/h3-5H,6-7H2,1-2H3,(H,15,16)(H,17,18,19);/q;+1/p-1
• InChI Key: BSGUBTIVHBTTNF-UHFFFAOYSA-M
• Canonical SMILES: CC1=C(C(=CC=C1)C)N(CC(=O)O)C(=O)CS(=O)(=O)[O-].[Na+]

Description

• Sodium carboxymethyl cellulose (CMC) is a derivative of cellulose, a natural polymer found in plant cell walls.
• It results from the partial or complete substitution of hydroxyl groups in cellulose with carboxymethyl groups.
• The sodium salt of CMC (sodium carboxymethyl cellulose) is commonly used in various applications due to its unique properties.

Preparation Methods

Synthetic Routes: CMC is synthesized from cellulose, typically derived from sources like cotton or wood.

Alkalization: Cellulose undergoes alkalization with sodium hydroxide (NaOH) to form alkali cellulose.

Carboxymethylation: Alkali cellulose reacts with chloroacetic acid to introduce carboxymethyl groups, yielding sodium carboxymethyl cellulose.

Chemical Reactions Analysis

Reactions: CMC is stable and doesn’t readily undergo chemical reactions.

Common Reagents: Sodium hydroxide (NaOH) and chloroacetic acid (ClCH₂COOH) are key reagents.

Major Products: The primary product is sodium carboxymethyl cellulose, which forms a water-soluble, viscous gel.

Scientific Research Applications

Food Industry: CMC serves as a thickener, emulsifier, and stabilizer in food products.

Pharmaceuticals: Used in tablet formulations, suspensions, and ophthalmic solutions.

Textile Industry: CMC enhances dye penetration and improves fabric quality.

Oil Drilling: CMC is employed as a drilling fluid additive.

Paper Industry: Enhances paper strength and retention of fillers.

Cosmetics: Found in creams, lotions, and shampoos.

Mechanism of Action

• CMC’s mechanism varies based on its application.
• In food, it thickens by forming a gel network.
• In pharmaceuticals, it enhances drug dissolution and stability.
• In textiles, it aids dye fixation.
• In drilling fluids, it controls viscosity.

Comparison with Similar Compounds

Similar Compounds: Other cellulose derivatives like methyl cellulose (MC) and hydroxypropyl methyl cellulose (HPMC).

Uniqueness: CMC’s solubility, viscosity, and stability set it apart.

Remember, sodium carboxymethyl cellulose finds widespread use across industries, making it a versatile and valuable compound